2-({1-[(4-methoxyphenyl)methyl]piperidin-4-yl}methoxy)pyrazine

• IUPAC Name: 2-[[1-[(4-methoxyphenyl)methyl]piperidin-4-yl]methoxy]pyrazine
• InChI: InChI=1S/C18H23N3O2/c1-22-17-4-2-15(3-5-17)13-21-10-6-16(7-11-21)14-23-18-12-19-8-9-20-18/h2-5,8-9,12,16H,6-7,10-11,13-14H2,1H3
• InChI Key: YDPYIYHPBROZGL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCC(CC2)COC3=NC=CN=C3
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

This compound is a type of atypical antipsychotic, showing high potency as an inverse agonist and competitive antagonist at 5HT 2A receptors. It also exhibits antagonism at 5HT 2C receptors.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques such as 1H NMR, 13C NMR, FTIR, and TOF mass-spectra.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular structure and the functional groups present.

Scientific Research Applications

Neuropharmacology

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Heterocyclic Medicinal Scaffolds

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Piperazine-Based Compounds

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Furocoumarin Synthesis

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Mechanism of Action

Target of Action

The primary targets of 2-({1-[(4-methoxyphenyl)methyl]piperidin-4-yl}methoxy)pyrazine are 5HT 2A and 5HT 2C receptors . These receptors are part of the serotonin receptor family and play a crucial role in the regulation of mood, anxiety, and schizophrenia .

Mode of Action

2-({1-[(4-methoxyphenyl)methyl]piperidin-4-yl}methoxy)pyrazine acts as an inverse agonist and competitive antagonist at 5HT 2A receptors . It also exhibits antagonism at 5HT 2C receptors . This means that the compound binds to these receptors and reduces their activity, leading to changes in the downstream signaling pathways .

Biochemical Pathways

Given its antagonistic action on 5ht 2a and 5ht 2c receptors, it likely influences theserotonin signaling pathway . This pathway plays a key role in various physiological processes, including mood regulation, anxiety, and cognitive functions .

Result of Action

The molecular and cellular effects of 2-({1-[(4-methoxyphenyl)methyl]piperidin-4-yl}methoxy)pyrazine’s action are likely related to its antagonistic effects on 5HT 2A and 5HT 2C receptors . By reducing the activity of these receptors, the compound may modulate serotonin signaling and potentially alleviate symptoms associated with mood disorders, anxiety, and schizophrenia .

Future Directions

The future directions for this compound could involve further pharmacological characterization, as well as the development of novel ALK inhibitors.